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Compound of Interest

Compound Name: 16alpha,17-Epoxyprogesterone

Cat. No.: B052776 Get Quote

Essential Safety and Handling Guide for 16α,17-
Epoxyprogesterone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

16α,17-Epoxyprogesterone (CAS No. 1097-51-4), a key intermediate in the synthesis of

various hormonal drugs.[1][2][3] Adherence to these procedures is essential to ensure

personnel safety and maintain a secure laboratory environment. This compound should be

handled with care, recognizing its classification as a potentially hazardous substance, similar to

other steroidal and epoxy compounds.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 16α,17-

Epoxyprogesterone to prevent skin contact, inhalation, and eye exposure.[4][5]
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PPE Category Item Specifications & Use Case

Hand Protection
Double Gloving

(Chemotherapy-rated)

Two pairs of powder-free nitrile

or neoprene gloves meeting

ASTM D6978 standards are

required.[6][7] The inner glove

should be worn under the

gown cuff and the outer glove

over the cuff.[7] Change gloves

every 30-60 minutes or

immediately upon known or

suspected contact.[4]

Body Protection Disposable Gown

A disposable, back-closing

gown made of polyethylene-

coated polypropylene or a

similar laminate material

resistant to chemical

permeation is required.[6][8]

Cloth lab coats are not

suitable.[6] Gowns should be

changed every 2-3 hours or

immediately if contaminated.[7]

Eye & Face Protection Safety Goggles & Face Shield

Chemical splash goggles are

mandatory.[7] For operations

with a higher risk of splashes,

such as transferring solutions,

a full-face shield should be

worn in addition to goggles.[6]

Respiratory Protection N95 Respirator or Higher An N95 respirator is required

to protect against airborne

particles, especially when

handling the powder form of

the compound.[7] For

unpacking potentially damaged

containers, an elastomeric

half-mask with a multi-gas
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cartridge and P100 filter may

be necessary.[7]

Head & Foot Protection Bouffant Cap & Shoe Covers

A bouffant cap must cover the

head and ears.[8] Two pairs of

disposable, skid-resistant shoe

covers are required and should

not be worn outside the

designated handling area.[7][8]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for safely handling 16α,17-Epoxyprogesterone from receipt

to immediate use.

1. Receiving and Unpacking:

Upon receipt, inspect the external packaging for any signs of damage.

Don appropriate PPE (at a minimum, outer gloves and a lab coat) before handling the

package.

If the package is compromised, move it to a designated containment area (e.g., a chemical

fume hood) and don full PPE, including respiratory protection, before proceeding.[7]

Open the package in a well-ventilated area, preferably within a chemical fume hood or a

compounding primary engineering control (C-PEC).[7]

2. Preparation and Weighing:

Conduct all manipulations of the solid compound, including weighing, within a ventilated

enclosure such as a chemical fume hood to minimize inhalation exposure.

Use dedicated spatulas and weighing containers.

Handle the compound gently to avoid creating dust.

3. Dissolution:
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When preparing solutions, add the solvent to the solid slowly to prevent splashing.

16α,17-Epoxyprogesterone is soluble in DMSO.[1]

Ensure all containers are clearly labeled with the chemical name, concentration, solvent, and

date of preparation.

4. Post-Handling:

After handling, wipe down all surfaces and equipment with an appropriate decontaminating

solution.

Remove outer gloves and gown before leaving the immediate work area.

Wash hands thoroughly with soap and water after removing all PPE.[9]

Disposal Plan
Proper disposal of 16α,17-Epoxyprogesterone and associated waste is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable PPE (gloves, gowns, shoe covers, etc.), weighing papers, and

contaminated lab supplies should be collected in a designated, sealed hazardous waste

container.

Liquid Waste: Unused solutions of 16α,17-Epoxyprogesterone should be collected in a

clearly labeled, sealed hazardous waste container. Do not mix with other waste streams

unless compatibility has been confirmed.

Empty Containers: Empty containers that held the solid compound should be triple-rinsed

with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The rinsed

container can then be disposed of according to institutional guidelines.

Waste Pickup: All hazardous waste must be disposed of through the institution's

environmental health and safety department in accordance with federal, state, and local

regulations.[9]
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Caption: Workflow for the safe handling of 16α,17-Epoxyprogesterone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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